Cas no 1096901-52-8 (Benzoic acid, 4-amino-3-[2-(dimethylamino)-2-oxoethoxy]-, methyl ester)
Benzoic acid, 4-amino-3-[2-(dimethylamino)-2-oxoethoxy]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-amino-3-[2-(dimethylamino)-2-oxoethoxy]-, methyl ester
-
- Inchi: 1S/C12H16N2O4/c1-14(2)11(15)7-18-10-6-8(12(16)17-3)4-5-9(10)13/h4-6H,7,13H2,1-3H3
- InChI Key: UJTLDFFZCQIINL-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(N)C(OCC(N(C)C)=O)=C1
Benzoic acid, 4-amino-3-[2-(dimethylamino)-2-oxoethoxy]-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-314488-0.05g |
methyl 4-amino-3-[(dimethylcarbamoyl)methoxy]benzoate |
1096901-52-8 | 95.0% | 0.05g |
$468.0 | 2025-03-19 | |
| Enamine | EN300-314488-0.1g |
methyl 4-amino-3-[(dimethylcarbamoyl)methoxy]benzoate |
1096901-52-8 | 95.0% | 0.1g |
$490.0 | 2025-03-19 | |
| Enamine | EN300-314488-0.25g |
methyl 4-amino-3-[(dimethylcarbamoyl)methoxy]benzoate |
1096901-52-8 | 95.0% | 0.25g |
$513.0 | 2025-03-19 | |
| Enamine | EN300-314488-0.5g |
methyl 4-amino-3-[(dimethylcarbamoyl)methoxy]benzoate |
1096901-52-8 | 95.0% | 0.5g |
$535.0 | 2025-03-19 | |
| Enamine | EN300-314488-1.0g |
methyl 4-amino-3-[(dimethylcarbamoyl)methoxy]benzoate |
1096901-52-8 | 95.0% | 1.0g |
$557.0 | 2025-03-19 | |
| Enamine | EN300-314488-2.5g |
methyl 4-amino-3-[(dimethylcarbamoyl)methoxy]benzoate |
1096901-52-8 | 95.0% | 2.5g |
$1089.0 | 2025-03-19 | |
| Enamine | EN300-314488-5.0g |
methyl 4-amino-3-[(dimethylcarbamoyl)methoxy]benzoate |
1096901-52-8 | 95.0% | 5.0g |
$1614.0 | 2025-03-19 | |
| Enamine | EN300-314488-10.0g |
methyl 4-amino-3-[(dimethylcarbamoyl)methoxy]benzoate |
1096901-52-8 | 95.0% | 10.0g |
$2393.0 | 2025-03-19 |
Benzoic acid, 4-amino-3-[2-(dimethylamino)-2-oxoethoxy]-, methyl ester Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Benzoic acid, 4-amino-3-[2-(dimethylamino)-2-oxoethoxy]-, methyl ester
Benzoic Acid, 4-Amino-3-[2-(Dimethylamino)-2-Oxoethoxy]-, Methyl Ester: A Comprehensive Overview
The compound Benzoic acid, 4-amino-3-[2-(dimethylamino)-2-oxoethoxy]-, methyl ester, with the CAS number 1096901-52-8, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with an amino group at the 4-position and a methoxy group at the 3-position. The methoxy group is further substituted with a 2-(dimethylamino)-2-oxoethoxy moiety, adding complexity to its molecular architecture. This structure not only makes it a versatile compound but also positions it as a valuable intermediate in various synthetic pathways.
Recent studies have highlighted the potential of this compound in drug discovery and material science. Its ability to form stable complexes with metal ions has been explored in the context of creating novel catalysts for organic transformations. Additionally, researchers have investigated its role as a building block in the synthesis of bioactive molecules, particularly those with potential applications in cancer therapy. The presence of the dimethylamino group introduces unique electronic properties, which can be exploited to enhance the bioavailability and efficacy of drugs.
The synthesis of Benzoic acid, 4-amino-3-[2-(dimethylamino)-2-oxoethoxy]-, methyl ester involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. The introduction of the amino and methoxy groups is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. The final step involves esterification to yield the methyl ester form. This compound has been synthesized using both traditional methods and modern techniques such as microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining product quality.
In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various chromatographic techniques, including high-performance liquid chromatography (HPLC), which is commonly employed for its purification and characterization. The compound's stability under different conditions has also been studied, revealing that it is relatively stable under ambient conditions but may degrade under harsh acidic or basic environments.
The application of Benzoic acid, 4-amino-3-[2-(dimethylamino)-2-oxoethoxy]-, methyl ester extends beyond traditional chemical synthesis. Recent research has explored its use in polymer chemistry, where it serves as a monomer for the production of functional polymers with tailored properties. These polymers have shown promise in applications such as drug delivery systems and sensors due to their ability to respond to external stimuli like pH changes or temperature variations.
In conclusion, Benzoic acid, 4-amino-3-[2-(dimethylamino)-2-oxoethoxy]-, methyl ester is a multifaceted compound with a wide range of potential applications. Its unique structure and versatile properties make it an invaluable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing various fields of science and technology.
1096901-52-8 (Benzoic acid, 4-amino-3-[2-(dimethylamino)-2-oxoethoxy]-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)